2-(4-((4-Methoxybenzyl)oxy)phenyl)acetonitrile

• CAS No.: 175135-47-4
• Product Name: 2-(4-((4-Methoxybenzyl)oxy)phenyl)acetonitrile
• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol
• IUPAC Name: 2-[4-[(4-methoxyphenyl)methoxy]phenyl]acetonitrile
• Standard InChI: InChI=1S/C16H15NO2/c1-18-15-6-4-14(5-7-15)12-19-16-8-2-13(3-9-16)10-11-17/h2-9H,10,12H2,1H3
• Standard InChIKey: QJEJLARVLKHYFW-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)COC2=CC=C(C=C2)CC#N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=CC=C(C=C2)CC#N
• Appearance: Light yellow solid powder
• Description: O4I1 is a potent inducer of Oct3/4. O4I1 enhanced Oct3/4 expression. O4I1 not only promoted expression and stabilization of Oct3/4 but also enhanced its transcriptional activity in diverse human somatic cells, implying the possible benefit from using this class of compounds in regenerative medicine. Reprogramming somatic cells into induced-pluripotent cells (iPSCs) provides new access to all somatic cell types for clinical application without any ethical controversy arising from the use of embryonic stem cells (ESCs).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(4-((4-methoxyphenyl)methoxy)phenyl)acetonitrile; O4I1 compound
• Reference: 1: Cheng X, Dimou E, Alborzinia H, Wenke F, Göhring A, Reuter S, Mah N, Fuchs H,
• PubChem Compound: 2774690
• Last Modified: Nov 11 2021